2-(Hydroxymethyl)cyclohexane-1-carboxamide

• IUPAC Name: 2-(hydroxymethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C8H15NO2/c9-8(11)7-4-2-1-3-6(7)5-10/h6-7,10H,1-5H2,(H2,9,11)
• InChI Key: OEVOZNQMEGBPOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)CO)C(=O)N
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol

Description

2-(Hydroxymethyl)cyclohexane-1-carboxamide is a chemical compound that has been of interest to scientific researchers due to its potential applications in the field of medicine. This compound is also known as glucosamine, which is a natural compound found in the body and is a building block for cartilage.

Scientific Research Applications

2-(Hydroxymethyl)cyclohexane-1-carboxamide has been extensively researched for its potential applications in the field of medicine. It has been shown to have anti-inflammatory properties and has been used in the treatment of osteoarthritis. Additionally, it has been studied for its potential use in the treatment of other conditions such as inflammatory bowel disease and asthma.

Mechanism Of Action

The mechanism of action of 2-(Hydroxymethyl)cyclohexane-1-carboxamide is not fully understood, but it is believed to work by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to stimulate the production of collagen and proteoglycans, which are important components of cartilage.

Biochemical And Physiological Effects

2-(Hydroxymethyl)cyclohexane-1-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve joint mobility, and increase the production of cartilage. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-(Hydroxymethyl)cyclohexane-1-carboxamide in lab experiments is its availability and ease of synthesis. It is also relatively inexpensive compared to other compounds used in the field of medicine. However, one limitation is that it can be difficult to determine the optimal dosage for use in experiments.

Future Directions

There are many potential future directions for research on 2-(Hydroxymethyl)cyclohexane-1-carboxamide. One area of interest is its potential use in the treatment of other inflammatory conditions such as rheumatoid arthritis and psoriasis. Additionally, further research is needed to fully understand its mechanism of action and to determine the optimal dosage for use in clinical trials. Finally, there is a need for research on the long-term effects of using 2-(Hydroxymethyl)cyclohexane-1-carboxamide, particularly in terms of its effects on cartilage and joint health.

Synthesis Methods

The synthesis of 2-(Hydroxymethyl)cyclohexane-1-carboxamide can be achieved through the reaction of cyclohexene oxide with hydroxylamine hydrochloride, followed by reduction with sodium borohydride. This method has been widely used in the laboratory to produce 2-(Hydroxymethyl)cyclohexane-1-carboxamide in high yield and purity.